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Compound of Interest

Compound Name: Hexaboron dizinc undecaoxide

Cat. No.: B077386

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utilization of hexaboron
dizinc undecaoxide, commonly referred to as zinc borate, as a high-performance lubricant
additive. This document details its tribological properties, synthesis protocols, and mechanisms
of action, supported by quantitative data and standardized experimental procedures.

Introduction

Hexaboron dizinc undecaoxide (2Zn0O-3B20:s) is a versatile inorganic compound with
established applications as a flame retardant and smoke suppressant.[1] In the field of
tribology, ultrafine powders and nanoparticles of zinc borate have demonstrated significant
potential as anti-wear and friction-reducing additives in various base oils.[2][3][4] Their efficacy
stems from the formation of a protective tribochemical film on rubbing metal surfaces, which
mitigates direct metal-to-metal contact and reduces wear.[3] This environmentally friendly
additive offers an alternative to traditional lubricant additives containing phosphorus, sulfur, and
chlorine.[2][5]

Quantitative Data Presentation

The performance of hexaboron dizinc undecaoxide as a lubricant additive is summarized in
the tables below. The data highlights its effectiveness in reducing friction and wear in different
lubricant base stocks.
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Table 1: Tribological Performance of Zinc Borate in Sunflower Oil

. Average Wear Scar
Concentration Lo . Substrate
. Friction Diameter
of Zinc Borate . Hardness Reference
Coefficient (WSD)
(Wt%) . . Increase (%)
Reduction (%) Reduction (%)
0.5 >14 10 ~26 [4][5]
1.0 Not specified Not specified ~26 [5]
2.0 Not specified Not specified ~26 [5]

Table 2: Tribological Performance of Zinc Borate in Mineral/Liquid Paraffin Oil

Friction Wear Scar
Additive Type Base Oil Coefficient Diameter Reference
Reduction (%) Reduction (%)
Nano zinc borate ) )
Mineral Oil 20 50 [1]
(40 nm)
Unmodified Zinc o ] No anti-wear No anti-wear
Liquid Paraffin [2]
Borate UFPs performance performance
Oleic Acid
L . . . Improved
Modified Zinc Liquid Paraffin Not specified . [2]
stability
Borate UFPs
HDTMOS ) . o
. ) o ) Superior anti- Significant wear
Modified Zinc Liquid Paraffin [2]

Borate UFPs

wear property

reduction

Experimental Protocols

Detailed methodologies for the synthesis of zinc borate nanoparticles and their subsequent

tribological evaluation are provided below.
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Protocol for Synthesis of Zinc Borate Nanoparticles
(Aqueous Precipitation Method)

This protocol describes a common method for synthesizing hydrated zinc borate (e.g.,
2Zn0-3B203-3.5H20), which can then be processed for use as a lubricant additive.

Materials:

Zinc nitrate hexahydrate (Zn(NOs)2:6H20)

Borax (NazB4O7-10H20)

Deionized water

Ethanol

Dispersing agent (e.g., Span 60, PEG 4000) (optional, for particle size control)[1]

Equipment:

o Beakers and magnetic stirrers

Heating mantle or water bath

Centrifuge and centrifuge tubes

Drying oven

Mortar and pestle

Procedure:

o Solution Preparation: Prepare an aqueous solution of zinc nitrate and a separate aqueous
solution of borax. To control particle size, low initial concentrations of zinc and borate are
recommended.[1]

o Reaction: Slowly add the borax solution to the zinc nitrate solution while stirring vigorously at
ambient temperature (e.g., 23°C).[1]
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e Mixing: Continue stirring the mixture for a set duration (e.g., 2 hours) to ensure a complete
reaction.[1] To obtain specific hydrated phases like 2Zn0O-3B203-3.5H20, the reaction
temperature should be maintained above 85°C for over 2 hours, with a boric acid to zinc
oxide molar ratio greater than 3:1.[3]

o Separation: Separate the resulting white precipitate (zinc borate nanoparticles) from the
solution by centrifugation.

e Washing: Wash the precipitate with deionized water and then with ethanol to remove any
unreacted precursors and byproducts.

e Drying: Dry the washed nanoparticles in an oven at a controlled temperature (e.g., 80-
100°C) until a constant weight is achieved.

o Grinding: Gently grind the dried agglomerated nanopatrticles into a fine powder using a
mortar and pestle.[1]

Protocol for Tribological Performance Evaluation

The following protocols outline the use of standard tribometers to assess the anti-wear and
friction-reducing properties of lubricants containing hexaboron dizinc undecaoxide.

Objective: To determine the anti-wear and extreme pressure properties of the lubricant.
Equipment:

» Standard four-ball tribometer

o Steel balls (typically AISI 52100 steel)

e Microscope for measuring wear scar diameter

Procedure:

o Sample Preparation: Disperse the synthesized zinc borate nanoparticles in the desired base
oil (e.g., sunflower oil, mineral oil) at various concentrations (e.g., 0.5 wt%, 1.0 wt%, 2.0
wt%). Use an ultrasonic homogenizer to ensure a stable dispersion.[5][6][7]
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o Test Setup: Secure three steel balls in the test cup and add the lubricant sample to cover
them. Place the fourth ball in the chuck on the rotating spindle.

o Test Conditions: Set the test parameters, such as rotational speed (e.g., 1200 rpm), load
(e.g., 392 N), temperature, and duration.

o Execution: Start the test and record the friction torque continuously.

e Analysis: After the test, clean the three stationary balls and measure the wear scar diameter
(WSD) on each using a microscope. Calculate the average WSD. A smaller WSD indicates
better anti-wear properties.

Obijective: To evaluate the friction and wear characteristics under sliding contact.

Equipment:

¢ Pin-on-disc tribometer

o Steel pin and disc

» Surface profilometer for wear analysis

Procedure:

o Sample Preparation: Prepare the lubricant samples with dispersed zinc borate as described
for the four-ball test.

o Test Setup: Mount the disc on the rotating stage and the pin in the stationary holder. Apply
the lubricant to the disc surface.

o Test Conditions: Set the sliding speed, applied load, and test duration.

o Execution: Begin the test and continuously record the friction force.

e Analysis: After the test, measure the wear track on the disc and the wear on the pin using a
surface profilometer. Calculate the coefficient of friction from the recorded friction force and
the applied load.
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Visualizations: Mechanisms and Workflows

The following diagrams illustrate the proposed lubrication mechanism and a general

experimental workflow.
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Caption: Proposed tribochemical lubrication mechanism of zinc borate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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